Cas no 54841-24-6 (1,4-Diamino-2-chloroanthraquinone)

• Product Name: 1,4-Diamino-2-chloroanthraquinone
• CAS No: 54841-24-6
• MF: C₁₄H₉ClN₂O₂
• MW: 272.686462163925
• CID: 942930
• PubChem ID: 18362412
• Update Time: 2025-06-10

1,4-Diamino-2-chloroanthraquinone Chemical and Physical Properties

Names and Identifiers

• 1,4-diamino-2-chloroanthracene-9,10-dione
• 1,4-Diamino-2-chlor-anthrachinon
• 1,4-diamino-2-chloro-anthraquinone
• 9,10-Anthracenedione,1,4-diamino-2-chloro
• DB-291082
• SCHEMBL7769609
• NNXSVNHFDAUPRN-UHFFFAOYSA-N
• 54841-24-6
• 2-Chloro-1,4-diamino anthraquinone
• 1,4-diamino-2-chloroanthraquinone
• DTXSID10593115
• 1,4-Diamino-2-chloroanthraquinone

• Inchi： 1S/C14H9ClN2O2/c15-8-5-9(16)10-11(12(8)17)14(19)7-4-2-1-3-6(7)13(10)18/h1-5H,16-17H2
• InChI Key： NNXSVNHFDAUPRN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C(C3C=CC=CC=3C(C=2C=1N)=O)=O)N

Computed Properties

• Exact Mass: 272.03500
• Monoisotopic Mass: 272.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.18000
• LogP: 3.44220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 1,4-Diamino-2-chloroanthraquinone

Recent Advances in the Study of 1,4-Diamino-2-chloroanthraquinone (CAS: 54841-24-6) in Chemical Biology and Pharmaceutical Research

1,4-Diamino-2-chloroanthraquinone (CAS: 54841-24-6) is a chlorinated anthraquinone derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its distinctive molecular structure featuring amino and chloro substituents, has been explored for its potential in drug development, dye chemistry, and as a biochemical probe. Recent studies have focused on its synthesis, mechanism of action, and therapeutic potential, making it a subject of considerable scientific interest.

In the context of drug discovery, 1,4-Diamino-2-chloroanthraquinone has been investigated for its anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific kinase pathways involved in tumor proliferation. The research highlighted its ability to induce apoptosis in cancer cells while showing minimal cytotoxicity toward normal cells, suggesting a promising therapeutic window. Further mechanistic studies revealed that the chloro and amino functional groups play a critical role in its binding affinity to target proteins.

Beyond its pharmaceutical applications, 1,4-Diamino-2-chloroanthraquinone has also been utilized in the development of advanced dyes and pigments. Its unique chromophoric properties, attributed to the anthraquinone backbone, make it an ideal candidate for high-performance dyes used in textiles and imaging technologies. Recent advancements in synthetic methodologies have enabled the production of this compound with higher purity and yield, as reported in a 2022 study in the journal Dyes and Pigments. The study emphasized the role of green chemistry principles in optimizing the synthesis process, reducing environmental impact while maintaining product quality.

Another emerging area of research involves the use of 1,4-Diamino-2-chloroanthraquinone as a fluorescent probe in biochemical assays. Its inherent fluorescence properties, combined with its ability to interact with biomolecules, have made it a valuable tool for studying cellular processes. A 2023 paper in Analytical Chemistry detailed its application in detecting reactive oxygen species (ROS) in live cells, providing insights into oxidative stress-related diseases. The study underscored the compound's stability and sensitivity, which are critical for real-time imaging applications.

Despite these advancements, challenges remain in the widespread adoption of 1,4-Diamino-2-chloroanthraquinone. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full potential of this compound. Future directions may include the development of derivatives with enhanced properties or the integration of nanotechnology for targeted delivery.

In conclusion, 1,4-Diamino-2-chloroanthraquinone (CAS: 54841-24-6) represents a multifaceted compound with significant implications for chemical biology and pharmaceutical research. Its diverse applications, ranging from anticancer therapeutics to fluorescent probes, highlight its versatility and potential for innovation. Continued research and development efforts will be crucial in translating these findings into practical solutions for healthcare and industry.